Cas no 947014-10-0 ((1-Methyl-1H-benzoimidazol-2-ylmethoxy)-acetic acid)

(1-Methyl-1H-benzoimidazol-2-ylmethoxy)-acetic acid structure
947014-10-0 structure
Product Name:(1-Methyl-1H-benzoimidazol-2-ylmethoxy)-acetic acid
CAS No:947014-10-0
MF:C11H12N2O3
MW:220.224582672119
CID:1073528
PubChem ID:25219104
Update Time:2025-04-20

(1-Methyl-1H-benzoimidazol-2-ylmethoxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-benzoimidazol-2-ylmethoxy)-acetic acid
    • 2-[(1-methylbenzimidazol-2-yl)methoxy]acetic acid
    • CS-0321667
    • 947014-10-0
    • 2-((1-Methyl-1H-benzo[d]imidazol-2-yl)methoxy)acetic acid
    • (1-Methyl-1H-benzoimidazol-2-ylmethoxy)-ac etic acid
    • 2-[(1-METHYL-1H-1,3-BENZIMIDAZOL-2-YL)METHOXY]ACETIC ACID
    • 2-[(1-methyl-1H-1,3-benzodiazol-2-yl)methoxy]acetic acid
    • BB 0240457
    • 2-(1-(1H-Benzo[d]imidazol-2-yl)ethoxy)acetic acid
    • [(1-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid
    • AKOS000302188
    • ALBB-003864
    • [(1-methyl-1,3-benzodiazol-2-yl)methoxy]acetic acid
    • STK502753
    • MDL: MFCD11052242
    • Inchi: 1S/C11H12N2O3/c1-13-9-5-3-2-4-8(9)12-10(13)6-16-7-11(14)15/h2-5H,6-7H2,1H3,(H,14,15)
    • InChI Key: OTVNOCARSDKQRA-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)CC1=NC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 220.08479225g/mol
  • Monoisotopic Mass: 220.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64.4Ų

(1-Methyl-1H-benzoimidazol-2-ylmethoxy)-acetic acid Pricemore >>

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